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Compound of Interest

Compound Name: Allyloxytrimethylsilane

Cat. No.: B091556

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and
potential hazards associated with allyloxytrimethylsilane. The information is intended to equip
researchers, scientists, and professionals in drug development with the necessary knowledge
to handle this chemical safely. All quantitative data has been summarized in structured tables
for ease of comparison.

Core Safety & Hazard Information

Allyloxytrimethylsilane is a colorless liquid that is highly flammable and presents several
health hazards.[1][2] It is classified as a substance that causes skin and serious eye irritation.
[1][3] Additionally, it may cause respiratory irritation.[4][5] Due to its chemical properties, it is
crucial to handle this compound with appropriate personal protective equipment in a well-
ventilated area.[3][6]

General Properties
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Property Value Source
CAS Number 18146-00-4 41071
Molecular Formula C6H140Si [71[8]
Molecular Weight 130.26 g/mol [4107]
Appearance Clear colorless liquid [1119]
Boiling Point 100-102 °C [8][10]
Melting Point <0°C [O][11]
Density 0.773 g/mL at 25 °C [8][10]
Refractive Index n20/D 1.397 [8][10]
Water Solubility Insoluble [1]
LogP (Octanol/Water Partition 2.024 (Crippen Calculated) 712]

Coefficient)

Hazard Classifications

Classification Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids Category 2
and vapor[1][4]
) o H315: Causes skin irritation[1]
Skin Irritation Category 2 ]
o H319: Causes serious eye
Eye Irritation Category 2 o
irritation[1][4]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation[1][5]

Toxicological Data

Detailed toxicological studies on allyloxytrimethylsilane are not widely available in the public

domain. However, the existing hazard classifications indicate that the primary routes of
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exposure are inhalation, skin contact, and eye contact.[6][13] Overexposure may lead to
coughing, headache, and nausea.[6]

Eire and Explosion Data

Property Value
Flash Point 31 °F (-0.56 °C)
Explosion Hazard Vapors may form explosive mixtures with air.[2]

Dry sand, dry chemical, or alcohol-resistant
Suitable Extinguishing Media foam.[2][3] Do not use water, as the substance

may react.[14]

Hazardous Combustion Products Carbon oxides and silicon oxides.[2]

Experimental Protocols

Detailed experimental protocols for the determination of the safety data presented are not
available in the cited public sources. The provided data is based on standardized testing
methodologies as required by regulatory bodies for safety data sheet (SDS) compilation.

Hazard Relationship Diagram

The following diagram illustrates the logical relationships between the primary hazards
associated with allyloxytrimethylsilane.
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Specific Health Effects
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Caption: Logical flow of allyloxytrimethylsilane's primary hazards.

Safe Handling and Storage

Handling:

o Wear appropriate personal protective equipment, including chemical-resistant gloves, safety
goggles, and a lab coat.[6][15]

e Use only in a well-ventilated area, preferably in a chemical fume hood.[6]

+ Keep away from heat, sparks, open flames, and other ignition sources.[2][3]

+ Ground and bond containers when transferring material to prevent static discharge.[2][6]
e Avoid contact with skin and eyes.[13]

e Avoid breathing vapors or mist.[13]
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Storage:

Store in a cool, dry, and well-ventilated place.[1][3]

Keep the container tightly closed.[6][13]

Store away from incompatible materials such as oxidizing agents and moisture.[3]

Recommended storage temperature is between 2-8°C.[1][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]
2. sigmaaldrich.com [sigmaaldrich.com]
3. tcichemicals.com [tcichemicals.com]

4. Silane, trimethyl(2-propen-1-yloxy)- | C6H140Si | CID 87471 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. ALLYLOXYTRIMETHYLSILANE | 18146-00-4 [amp.chemicalbook.com]
6. gelest.com [gelest.com]

7. Allyloxytrimethylsilane (CAS 18146-00-4) - Chemical & Physical Properties by Cheméo
[chemeo.com]

8. 18146-00-4 CAS MSDS (ALLYLOXYTRIMETHYLSILANE) Melting Point Boiling Point
Density CAS Chemical Properties [chemicalbook.com]

9. ALLYLOXYTRIMETHYLSILANE CAS#: 18146-00-4 [m.chemicalbook.com]
10. ALLYLOXYTRIMETHYLSILANE | 18146-00-4 [chemicalbook.com]

11. chembk.com [chembk.com]

12. chemeo.com [chemeo.com]

13. sigmaaldrich.com [sigmaaldrich.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.guidechem.com/encyclopedia/allyloxytrimethylsilane-dic400329.html
https://www.tcichemicals.com/US/en/sds/A0927_US_EN.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIA0555.0-msds.pdf
https://www.sigmaaldrich.com/TW/de/sds/ALDRICH/W202207?userType=undefined
https://www.tcichemicals.com/US/en/sds/A0927_US_EN.pdf
https://www.guidechem.com/encyclopedia/allyloxytrimethylsilane-dic400329.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB1226821_EN.htm
https://www.benchchem.com/product/b091556?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/allyloxytrimethylsilane-dic400329.html
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/208264
https://www.tcichemicals.com/US/en/sds/A0927_US_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Allyloxytrimethylsilane
https://pubchem.ncbi.nlm.nih.gov/compound/Allyloxytrimethylsilane
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB1226821.htm
https://www.gelest.com/wp-content/uploads/product_msds/SIA0555.0-msds.pdf
https://www.chemeo.com/cid/17-786-1/Allyloxytrimethylsilane
https://www.chemeo.com/cid/17-786-1/Allyloxytrimethylsilane
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1226821.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1226821.aspx
https://m.chemicalbook.com/ProductChemicalPropertiesCB1226821_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1226821.htm
https://www.chembk.com/en/chem/ALLYLOXYTRIMETHYLSILANE
https://www.chemeo.com/cid/17-786-1/Allyloxytrimethylsilane.pdf
https://www.sigmaaldrich.com/TW/de/sds/ALDRICH/W202207?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 14. nj.gov [nj.gov]
e 15. image.trusco-sterra2.com [image.trusco-sterra2.com]

 To cite this document: BenchChem. [Allyloxytrimethylsilane: A Technical Guide to Safety and
Hazards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091556#safety-data-and-potential-hazards-of-
allyloxytrimethylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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